Cas no 1035816-46-6 (3-(aminomethyl)-5-(hydroxymethyl)phenylmethanol)

• Product Name: 3-(aminomethyl)-5-(hydroxymethyl)phenylmethanol
• CAS No: 1035816-46-6
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5705366
• PubChem ID: 54473215
• Update Time: 2025-10-31

3-(aminomethyl)-5-(hydroxymethyl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• EN300-1086472
• [3-(aminomethyl)-5-(hydroxymethyl)phenyl]methanol
• 1035816-46-6
• SCHEMBL8814719
• 1,3-Benzenedimethanol, 5-(aminomethyl)-
• 3-(aminomethyl)-5-(hydroxymethyl)phenylmethanol

• Inchi： 1S/C9H13NO2/c10-4-7-1-8(5-11)3-9(2-7)6-12/h1-3,11-12H,4-6,10H2
• InChI Key： XJSRFWPVIRKXIR-UHFFFAOYSA-N
• SMILES： OCC1C=C(CO)C=C(CN)C=1

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.219±0.06 g/cm3(Predicted)
• Boiling Point: 366.7±37.0 °C(Predicted)
• pka: 14.21±0.10(Predicted)

Additional information on 3-(aminomethyl)-5-(hydroxymethyl)phenylmethanol

Introduction to 3-(aminomethyl)-5-(hydroxymethyl)phenylmethanol (CAS No. 1035816-46-6)

3-(aminomethyl)-5-(hydroxymethyl)phenylmethanol, identified by the chemical abstracts service number CAS No. 1035816-46-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework with both amino and hydroxymethyl functional groups attached to a phenyl ring, exhibits promising characteristics that make it a valuable intermediate in the development of novel therapeutic agents. The presence of these polar functional groups enhances its reactivity, making it a versatile building block for further chemical modifications and derivatization.

The structure of 3-(aminomethyl)-5-(hydroxymethyl)phenylmethanol consists of a benzene ring substituted at the 3-position with an aminomethyl group (-CH₂NH₂) and at the 5-position with a hydroxymethyl group (-CH₂OH). This arrangement imparts both nucleophilic and electrophilic sites, allowing for diverse synthetic pathways. The compound’s solubility profile in both polar and moderately polar solvents further broadens its applicability in medicinal chemistry and drug discovery processes.

In recent years, there has been growing interest in exploring the pharmacological potential of phenyl derivatives due to their well-documented biological activities. The aminomethyl and hydroxymethyl substituents on the phenyl ring in this compound contribute to its interaction with biological targets, making it a candidate for further investigation as a scaffold for drug development. Specifically, the amino group can participate in hydrogen bonding interactions, while the hydroxymethyl group can engage in both hydrogen bonding and hydrophobic interactions, depending on the molecular environment.

One of the most compelling aspects of 3-(aminomethyl)-5-(hydroxymethyl)phenylmethanol is its potential role as a precursor in the synthesis of more complex molecules. Researchers have leveraged similar structural motifs to develop inhibitors targeting enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) and lipoxygenases (LOX). The flexibility provided by the amine and hydroxymethanol groups allows for modifications that can fine-tune binding affinity and selectivity, which are critical parameters in drug design.

Recent advances in computational chemistry have enabled more efficient screening of compounds like 3-(aminomethyl)-5-(hydroxymethyl)phenylmethanol for their binding affinity to specific protein targets. Molecular docking studies have suggested that this compound may interact with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and neurodegenerative disorders. These findings underscore the importance of exploring structurally diverse intermediates like this one for identifying novel therapeutic leads.

The synthesis of 3-(aminomethyl)-5-(hydroxymethyl)phenylmethanol typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps often include selective halogenation followed by nucleophilic substitution reactions to introduce the desired functional groups at specific positions on the phenyl ring. Advances in catalytic methods have improved the efficiency and scalability of these synthetic routes, making it more feasible to produce larger quantities for research purposes.

In addition to its pharmaceutical applications, 3-(aminomethyl)-5-(hydroxymethyl)phenylmethanol has shown promise as a chiral building block in asymmetric synthesis. The presence of stereogenic centers allows for the preparation of enantiomerically pure derivatives, which are often required for drugs to achieve optimal pharmacological activity while minimizing side effects. Techniques such as asymmetric hydrogenation or chiral auxiliaries have been employed to enhance enantioselectivity during synthesis.

The compound’s stability under various storage conditions is another important consideration for its practical use in research laboratories. Studies indicate that 3-(aminomethyl)-5-(hydroxymethyl)phenylmethanol remains stable when stored under inert atmospheres at controlled temperatures, ensuring that researchers can rely on consistent quality throughout their experiments. This stability is crucial for maintaining reproducibility in synthetic protocols and biological assays.

From a regulatory perspective, 3-(aminomethyl)-5-(hydroxymethyl)phenylmethanol does not fall under any restricted categories such as hazardous materials or controlled substances, simplifying its handling and distribution requirements. However, standard laboratory safety protocols should always be followed when working with any chemical substance to ensure safe handling practices.

The growing body of research highlighting the utility of phenyl derivatives like 3-(aminomethyl)-5-(hydroxymethyl)phenylmethanol underscores its significance as a pharmacophore in drug discovery efforts. As new methodologies emerge for modifying and analyzing molecular structures, compounds such as this one will continue to play a pivotal role in developing next-generation therapeutics targeting unmet medical needs.